50-00-0

Formaldehyde

In Stock

• CAS RN:
• 50-00-0

• Formula:
• H2CO
  CH2O

• InChI:
• InChI=1S/CH2O/c1-2/h1H2

• InChIKey:
• WSFSSNUMVMOOMR-UHFFFAOYSA-N

• Formaldehyde solution commercially formaldehyde solution is an aqueous solution containing 37% formaldehyde and 8-10% methanol. Formaldehyde solution can be activated by adding the catalytic amount of lanthanide triflate. This activated formaldehyde solution was employed for the smooth hydroxymethylation reaction of silyl enol ethers. Formaldehyde solution reacts with silyl enol ethers to afford the corresponding hydroxymethylated adducts in high yields.
  This product is 37wt% solution of formaldehyde in water. It contains 10-15% methanol as stabilizer.
  Formaldehyde is a colorless poisonous gas synthesized by the oxidation of methanol and used as an antiseptic, disinfectant, histologic fixative, and general-purpose chemical reagent for laboratory applications. Formaldehyde is readily soluble in water and is commonly distributed as a 37% solution in water;  formalin,...

Silicic acid, tetra(2-fluoroethyl) ester

• CAS RN:
• 650-00-0

• Formula:
• C8H16F4O4Si

• InChI:
• InChI=1S/C8H16F4O4Si/c9-1-5-13-17(14-6-2-10,15-7-3-11)16-8-4-12/h1-8H2

• InChIKey:
• LVJRGUKBVGQAIO-UHFFFAOYSA-N

• Silicic acid, tetra(2-fluoroethyl) ester is a useful research compound. Its molecular formula is C8H16F4O4Si and its molecular weight is 280.29 g/mol. The purity is usually 95%.

2-[(2-fluorobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

In Stock

• CAS RN:
• 5650-00-0

• Formula:
• C15H13FN2O2S

• InChI:
• InChI=1S/C15H13FN2O2S/c16-10-6-2-1-4-8(10)14(20)18-15-12(13(17)19)9-5-3-7-11(9)21-15/h1-2,4,6H,3,5,7H2,(H2,17,19)(H,18,20)

• InChIKey:
• XMFOBTPSNBPVGF-UHFFFAOYSA-N

• 2-[(2-fluorobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C15H13FN2O2S and its molecular weight is 304.3 g/mol. The purity is usually 95%.

(Dimethylphosphinyl)methanol

In Stock

• CAS RN:
• 5850-00-0

• Formula:
• C3H9O2P

• InChI:
• InChI=1S/C3H9O2P/c1-6(2,5)3-4/h4H,3H2,1-2H3

• InChIKey:
• RQOKIVVUNQCMJS-UHFFFAOYSA-N

• (Dimethylphosphinyl)methanol is a useful research compound. Its molecular formula is C3H9O2P and its molecular weight is 108.08 g/mol. The purity is usually 95%.

3-(Aminomethyl)adamantane-1-carboxylic acid

In Stock

• CAS RN:
• 97350-00-0

• Formula:
• C12H19NO2

• InChI:
• InChI=1S/C12H19NO2/c13-7-11-2-8-1-9(3-11)5-12(4-8,6-11)10(14)15/h8-9H,1-7,13H2,(H,14,15)

• InChIKey:
• RLRLGCOWSAGSMP-CDJYRKNRSA-N

• 3-(Aminomethyl)adamantane-1-carboxylic acid is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.289. The purity is usually 95%.

Phenol, 4,4'-(1,2-ethanediyl)bis-, diacetate

• CAS RN:
• 63450-00-0

• Formula:
• C18H18O4

• InChI:
• InChI=1S/C18H18O4/c1-13(19)21-17-9-5-15(6-10-17)3-4-16-7-11-18(12-8-16)22-14(2)20/h5-12H,3-4H2,1-2H3

• InChIKey:
• BLEZMBQFCXEANG-UHFFFAOYSA-N

• Phenol, 4,4'-(1,2-ethanediyl)bis-, diacetate is a useful research compound. Its molecular formula is C18H18O4 and its molecular weight is 298.3 g/mol. The purity is usually 95%.

(2S,5R,9R,10R,13R,17R)-17-[(2S)-3,6-dihydroxy-6-methylheptan-2-yl]-2,14-dihydroxy-10,13-dimethyl-1,2,4,5,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthrene-3,6-dione

• CAS RN:
• 39750-00-0

• Formula:
• C27H42O6

• InChI:
• InChI=1S/C27H42O6/c1-15(20(28)8-9-24(2,3)32)16-7-11-27(33)18-12-21(29)19-13-22(30)23(31)14-25(19,4)17(18)6-10-26(16,27)5/h12,15-17,19-20,23,28,31-33H,6-11,13-14H2,1-5H3/t15-,16+,17-,19-,20?,23-,25+,26+,27?/m0/s1

• InChIKey:
• GDSSFVCRVUQMRG-LXTJYKKISA-N

• (2S,5R,9R,10R,13R,17R)-17-[(2S)-3,6-dihydroxy-6-methylheptan-2-yl]-2,14-dihydroxy-10,13-dimethyl-1,2,4,5,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthrene-3,6-dione, also known as (2S,5R,9R,10R,13R,17R)-17-[(2S)-3,6-dihydroxy-6-methylheptan-2-yl]-2,14-dihydroxy-10,13-dimethyl-1,2,4,5,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthrene-3,6-dione, is a useful research compound. Its molecular formula is C27H42O6 and its molecular weight is 462.6 g/mol. The purity is usually 95%.

Sodium lauryl trioxyethylene sulfate

Usually In Stock

• CAS RN:
• 13150-00-0

• Formula:
• C18H37NaO7S

• InChI:
• InChI=1S/C18H38O7S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-22-13-14-23-15-16-24-17-18-25-26(19,20)21;/h2-18H2,1H3,(H,19,20,21);/q;+1/p-1

• InChIKey:
• SXHLENDCVBIJFO-UHFFFAOYSA-M

• Sodium lauryl trioxyethylene sulfate, also known as Sodium lauryl trioxyethylene sulfate, is a useful research compound. Its molecular formula is C18H37NaO7S and its molecular weight is 420.5 g/mol. The purity is usually 95%.

Bombesin nonapeptide

• CAS RN:
• 55750-00-0

• Formula:
• C47H71N15O11S

• InChI:
• InChI=1S/C47H71N15O11S/c1-23(2)15-33(45(71)58-31(40(51)66)13-14-74-6)60-46(72)35(17-27-20-52-22-55-27)57-38(65)21-54-47(73)39(24(3)4)62-41(67)25(5)56-44(70)34(16-26-19-53-30-10-8-7-9-28(26)30)61-43(69)32(11-12-36(49)63)59-42(68)29(48)18-37(50)64/h7-10,19-20,22-25,29,31-35,39,53H,11-18,21,48H2,1-6H3,(H2,49,63)(H2,50,64)(H2,51,66)(H,52,55)(H,54,73)(H,56,70)(H,57,65)(H,58,71)(H,59,68)(H,60,72)(H,61,69)(H,62,67)/t25-,29-,31-,32-,33-,34-,35-,39-/m0/s1

• InChIKey:
• XXFIWKDBCZWORZ-YQZUKWOLSA-N

• Bombesin nonapeptide, also known as Bombesin nonapeptide, is a useful research compound. Its molecular formula is C47H71N15O11S and its molecular weight is 1054.2 g/mol. The purity is usually 95%.

Coffee extract

Usually In Stock

• CAS RN:
• 84650-00-0

• Formula:
• C25H28N6O7

• InChI:
• InChI=1S/C8H12N4O2.C7H7NO2.C6H5NO2.C4H4O/c1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2;1-8-4-2-3-6(5-8)7(9)10;8-6(9)5-2-1-3-7-4-5;1-2-4-5-3-1/h4-6H,1-3H3;2-5H,1H3;1-4H,(H,8,9);1-4H

• InChIKey:
• GCXWWLLWAMSGEL-UHFFFAOYSA-N

• Coffee extract is a useful research compound. Its molecular formula is C25H28N6O7 and its molecular weight is 524.5 g/mol. The purity is usually 95%.

1-(tert-butoxycarbonyl)-5-hydroxypiperidine-2-carboxylic acid, Mixture of diastereomers

In Stock

• CAS RN:
• 131950-00-0

• Formula:
• C11H19NO5

• 1-(tert-butoxycarbonyl)-5-hydroxypiperidine-2-carboxylic acid, Mixture of diastereomers is a useful research compound. Its molecular formula is C11H19NO5 and its molecular weight is 245.3. The purity is usually 95%.

(E)-2-((E)-(4-methoxybenzylidene)hydrazono)-4-(4-methoxyphenyl)-2,3-dihydrothiazole hydrobromide

In Stock

• CAS RN:
• 479350-00-0

• Formula:
• C18H18BrN3O2S

• InChI:
• InChI=1S/C18H17N3O2S.BrH/c1-22-15-7-3-13(4-8-15)11-19-21-18-20-17(12-24-18)14-5-9-16(23-2)10-6-14;/h3-12H,1-2H3,(H,20,21);1H/b19-11+;

• InChIKey:
• WKQFZLHTXHJYNI-YLFUTEQJSA-N

• (E)-2-((E)-(4-methoxybenzylidene)hydrazono)-4-(4-methoxyphenyl)-2,3-dihydrothiazole hydrobromide is a useful research compound. Its molecular formula is C18H18BrN3O2S and its molecular weight is 420.33. The purity is usually 95%.

3-[(4-fluorophenyl)sulfonyl-methylamino]-N-(2-hydroxyethyl)-2,4-dimethylbenzenesulfonamide

In Stock

• CAS RN:
• 830350-00-0

• Formula:
• C17H21FN2O5S2

• InChI:
• InChI=1S/C17H21FN2O5S2/c1-12-4-9-16(26(22,23)19-10-11-21)13(2)17(12)20(3)27(24,25)15-7-5-14(18)6-8-15/h4-9,19,21H,10-11H2,1-3H3

• InChIKey:
• SXGRVFFXORIFIE-UHFFFAOYSA-N

• 3-[(4-fluorophenyl)sulfonyl-methylamino]-N-(2-hydroxyethyl)-2,4-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C17H21FN2O5S2 and its molecular weight is 416.48. The purity is usually 95%.

Ethyl 5-(butanoylamino)-3-(4-chlorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-00-0

• Formula:
• C19H18ClN3O4S

• InChI:
• InChI=1S/C19H18ClN3O4S/c1-3-5-14(24)21-17-15-13(10-28-17)16(19(26)27-4-2)22-23(18(15)25)12-8-6-11(20)7-9-12/h6-10H,3-5H2,1-2H3,(H,21,24)

• InChIKey:
• MPTGJZYXKWSYBU-UHFFFAOYSA-N

• Ethyl 5-(butanoylamino)-3-(4-chlorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C19H18ClN3O4S and its molecular weight is 419.88. The purity is usually 95%.

N-[5-(2-amino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]furan-2-carboxamide

In Stock

• CAS RN:
• 893350-00-0

• Formula:
• C9H8N4O3S2

• InChI:
• InChI=1S/C9H8N4O3S2/c10-6(14)4-17-9-13-12-8(18-9)11-7(15)5-2-1-3-16-5/h1-3H,4H2,(H2,10,14)(H,11,12,15)

• InChIKey:
• RPYKOWRAMOVTMP-UHFFFAOYSA-N

• N-[5-(2-amino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]furan-2-carboxamide is a useful research compound. Its molecular formula is C9H8N4O3S2 and its molecular weight is 284.31. The purity is usually 95%.

1-N,1-N-dimethylcyclopentane-1,2-diamine

Usually In Stock

• CAS RN:
• 953750-00-0

• Formula:
• C7H16N2

• InChI:
• InChI=1S/C7H16N2/c1-9(2)7-5-3-4-6(7)8/h6-7H,3-5,8H2,1-2H3

• InChIKey:
• VCJNAZAMCYBDCP-UHFFFAOYSA-N

• 1-N,1-N-dimethylcyclopentane-1,2-diamine is a useful research compound. Its molecular formula is C7H16N2 and its molecular weight is 128.219. The purity is usually 95%.

2-(2-Methylcyclohexyl)ethan-1-amine

In Stock

• CAS RN:
• 102450-00-0

• Formula:
• C9H19N

• InChI:
• InChI=1S/C9H19N/c1-8-4-2-3-5-9(8)6-7-10/h8-9H,2-7,10H2,1H3

• InChIKey:
• BXKLFCREVJPUJY-UHFFFAOYSA-N

• 2-(2-Methylcyclohexyl)ethan-1-amine, also known as 2-(2-Methylcyclohexyl)ethan-1-amine, is a useful research compound. Its molecular formula is C9H19N and its molecular weight is 141.258. The purity is usually 95%.

(4Z)-4-[[3-bromo-5-ethoxy-4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-thiophen-2-yl-1,3-oxazol-5-one

In Stock

• CAS RN:
• 445250-00-0

• Formula:
• C23H17BrFNO4S

• InChI:
• InChI=1S/C23H17BrFNO4S/c1-2-28-19-12-14(11-18-23(27)30-22(26-18)20-8-5-9-31-20)10-16(24)21(19)29-13-15-6-3-4-7-17(15)25/h3-12H,2,13H2,1H3/b18-11-

• InChIKey:
• JGINIWPYPKBEJO-WQRHYEAKSA-N

• Novel elastase inhibitor, antagonizing IL-36 cytokine activation
  LCB016 is an elastase inhibitor which antagonizes IL-36 cytokine activation.
  

N-(4-bromophenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-hydrazino-1,3,5-triazin-2-amine

In Stock

• CAS RN:
• 1158450-00-0

• Formula:
• C14H15BrN8

• InChI:
• InChI=1S/C14H15BrN8/c1-8-7-9(2)23(22-8)14-19-12(18-13(20-14)21-16)17-11-5-3-10(15)4-6-11/h3-7H,16H2,1-2H3,(H2,17,18,19,20,21)

• InChIKey:
• GKWIRVSCTLXSLL-UHFFFAOYSA-N

• N-(4-bromophenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-hydrazino-1,3,5-triazin-2-amine is a useful research compound. Its molecular formula is C14H15BrN8 and its molecular weight is 375.23 g/mol. The purity is usually 95%.

tert-Butyl (2-(1H-1,2,3-triazol-4-yl)ethyl)carbamate

Usually In Stock

• CAS RN:
• 2138550-00-0

• Formula:
• C9H16N4O2

• InChI:
• InChI=1S/C9H16N4O2/c1-9(2,3)15-8(14)10-5-4-7-6-11-13-12-7/h6H,4-5H2,1-3H3,(H,10,14)(H,11,12,13)

• InChIKey:
• SGGIGUOZCHNGIW-UHFFFAOYSA-N

• Tert-Butyl (2-(1H-1,2,3-triazol-4-yl)ethyl)carbamate is a useful research compound. Its molecular formula is C9H16N4O2 and its molecular weight is 212.253. The purity is usually 95%.

N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]propanamide

Usually In Stock

• CAS RN:
• 2379950-00-0

• Formula:
• C12H13NO2S

• InChI:
• InChI=1S/C12H13NO2S/c1-2-12(14)13-6-11-5-10(8-16-11)9-3-4-15-7-9/h3-5,7-8H,2,6H2,1H3,(H,13,14)

• InChIKey:
• XIPAOYOUXIPUNJ-UHFFFAOYSA-N

• N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]propanamide is a useful research compound. Its molecular formula is C12H13NO2S and its molecular weight is 235.3. The purity is usually 95%.

2,7-Diazaspiro[4.4]nonan-3-one

In Stock

• CAS RN:
• 1226550-00-0

• Formula:
• C7H12N2O

• InChI:
• InChI=1S/C7H12N2O/c10-6-3-7(5-9-6)1-2-8-4-7/h8H,1-5H2,(H,9,10)

• InChIKey:
• WIGUNJUDINBXPD-UHFFFAOYSA-N

• 2,7-Diazaspiro[4.4]nonan-3-one, also known as 2,7-Diazaspiro[4.4]nonan-3-one, is a useful research compound. Its molecular formula is C7H12N2O and its molecular weight is 140.18 g/mol. The purity is usually 95%.

2,7-Diazaspiro[4.4]nonan-3-one hydrochloride

• CAS RN:
• 1226550-00-0; 1393330-70-5

• Formula:
• C7H13ClN2O

• InChI:
• InChI=1S/C7H12N2O.ClH/c10-6-3-7(5-9-6)1-2-8-4-7;/h8H,1-5H2,(H,9,10);1H

• InChIKey:
• VSQHPCAMUHNKFC-UHFFFAOYSA-N

• 2,7-Diazaspiro[4.4]nonan-3-one hydrochloride is a useful research compound. Its molecular formula is C7H13ClN2O and its molecular weight is 176.64. The purity is usually 95%.